6-(4-Ethoxyphenyl)-2-(3-hydroxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(4-ethoxyphenyl)-2-(3-hydroxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O4/c1-4-29-15-8-6-14(7-9-15)25-13(2)12-24-16-17(21-19(24)25)22(3)20(28)23(18(16)27)10-5-11-26/h6-9,12,26H,4-5,10-11H2,1-3H3
• InChI Key: JLCXOWAHUOONKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCCO)C
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

Imidazoles are a type of heterocyclic compound. These compounds contain an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. Imidazoles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

Imidazoles have a unique structure with two non-adjacent nitrogen atoms in a five-membered ring. This structure allows for a variety of chemical reactions and makes imidazoles useful in many applications.

Chemical Reactions Analysis

Imidazoles are very stable compounds that can undergo a variety of chemical reactions. They can form stable crystalline salts with strong acids, by protonation of the imine nitrogen.

Physical And Chemical Properties Analysis

Imidazoles are very stable compounds. They are good donors and acceptors of hydrogen bonds; the imine nitrogen donates an electron pair and the N-hydrogen, being appreciably acidic, is an acceptor.

Mechanism of Action

The mechanism of action of imidazoles can vary depending on the specific compound and its application. For example, in the atmospheric oxidation mechanism of imidazole initiated by hydroxyl radicals, OH addition proceeds more rapidly than H-abstraction.

Future Directions

The field of imidazole synthesis is continually advancing, with new methodologies and applications being developed. Future challenges include improving the efficiency and selectivity of these reactions.